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Compound of Interest

Compound Name: Sodium paraperiodate

Cat. No.: B1313021 Get Quote

An in-depth examination of the chemical properties, synthesis, and applications of sodium
paraperiodate, a versatile oxidizing agent in scientific research and pharmaceutical

development.

Sodium paraperiodate (Na₃H₂IO₆) is an inorganic salt that serves as a potent and selective

oxidizing agent.[1] Its ability to cleave vicinal diols makes it an invaluable tool in the structural

elucidation and modification of carbohydrates, glycoproteins, and other biomolecules.[2][3] This

technical guide provides a comprehensive overview of sodium paraperiodate, including its

physicochemical properties, synthesis protocols, and key applications in research and drug

development.

Core Properties and Specifications
Sodium paraperiodate is a white, crystalline solid.[4] It is characterized by the following

molecular and physical properties:
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Property Value Reference

Molecular Formula H₂INa₃O₆ [4]

Molecular Weight 293.89 g/mol [4][5]

CAS Number 13940-38-0 [4]

Appearance White, crystalline solid/powder [2][4]

Melting Point >300°C [1][6]

Solubility

Very slightly soluble in water;

Soluble in concentrated

sodium hydroxide solutions

[2][4]

Synthesis of Sodium Paraperiodate
Several methods are available for the synthesis of sodium paraperiodate. A common

laboratory-scale preparation involves the oxidation of sodium iodide in an alkaline medium.

Experimental Protocol: Oxidation of Sodium Iodide with
Bromine
This protocol details the synthesis of sodium paraperiodate from sodium iodide and bromine.

[7]

Materials:

Sodium iodide (NaI)

Sodium hydroxide (NaOH)

Bromine (Br₂)

Deionized water

Ice

Procedure:
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Dissolve 10 g of sodium iodide and 53 g of sodium hydroxide in 400 mL of water.

Heat the solution to 80°C with continuous stirring.

Slowly add 16 mL of bromine using a dropping funnel with the tip submerged below the

surface of the hot liquid. Maintain the temperature at 80°C throughout the addition. The

product will precipitate during the oxidation.

Once all the bromine has been added, cool the mixture.

Filter the precipitate by suction and wash it four times with 10 mL portions of ice-cold water.

Ensure each wash remains in contact with the solid for at least five minutes.

Dry the product in the air to yield sodium paraperiodate.

A typical workflow for this synthesis is illustrated below.
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Workflow for Sodium Paraperiodate Synthesis

Solution Preparation

Oxidation Reaction

Product Isolation and Purification

Dissolve NaI and NaOH
in water

Heat to 80°C

Slowly add Bromine

Precipitation of
Sodium Paraperiodate

Cool the mixture

Filter the precipitate

Wash with ice-cold water

Air dry the product

end

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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